Cas no 2549011-89-2 (N-[1-(5-bromopyrimidin-2-yl)piperidin-4-yl]-N-methylacetamide)

• Product Name: N-[1-(5-bromopyrimidin-2-yl)piperidin-4-yl]-N-methylacetamide
• CAS No: 2549011-89-2
• MF: C₁₂H₁₇BrN₄O
• MW: 313.193581342697
• CID: 5312318
• PubChem ID: 154582434
• Update Time: 2025-07-21

N-[1-(5-bromopyrimidin-2-yl)piperidin-4-yl]-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(5-bromopyrimidin-2-yl)piperidin-4-yl]-N-methylacetamide
• 2549011-89-2
• F6788-8282
• AKOS040729986
• N-[1-(5-Bromo-2-pyrimidinyl)-4-piperidinyl]-N-methylacetamide

• Inchi： 1S/C12H17BrN4O/c1-9(18)16(2)11-3-5-17(6-4-11)12-14-7-10(13)8-15-12/h7-8,11H,3-6H2,1-2H3
• InChI Key： RLFYISLHTSMIJX-UHFFFAOYSA-N
• SMILES： C(N(C1CCN(C2=NC=C(Br)C=N2)CC1)C)(=O)C

Computed Properties

• Exact Mass: 312.05857g/mol
• Monoisotopic Mass: 312.05857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 471.0±55.0 °C(Predicted)
• pka: 3.63±0.42(Predicted)

Additional information on N-[1-(5-bromopyrimidin-2-yl)piperidin-4-yl]-N-methylacetamide

Introduction to N-[1-(5-bromopyrimidin-2-yl)piperidin-4-yl]-N-methylacetamide (CAS No. 2549011-89-2)

N-[1-(5-bromopyrimidin-2-yl)piperidin-4-yl]-N-methylacetamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2549011-89-2, represents a novel class of molecules with potential applications in medicinal chemistry. Its unique structural features, combining a bromopyrimidine moiety with a piperidine ring, make it an intriguing candidate for further investigation.

The piperidine moiety in the molecular structure of N-[1-(5-bromopyrimidin-2-yl)piperidin-4-yl]-N-methylacetamide contributes to its pharmacological properties by enhancing solubility and bioavailability. This feature is particularly important in drug design, as it allows for better absorption and distribution within the body. Additionally, the presence of a bromopyrimidine group suggests potential interactions with biological targets, making this compound a valuable tool in the development of new therapeutic agents.

In recent years, there has been a growing interest in exploring the therapeutic potential of bromopyrimidine derivatives. These compounds have shown promise in various preclinical studies, particularly in the treatment of cancer and inflammatory diseases. The bromine atom in the bromopyrimidine ring can facilitate interactions with enzymes and receptors, leading to modulatory effects on cellular pathways. This has opened up new avenues for research into targeted therapies.

N-[1-(5-bromopyrimidin-2-yl)piperidin-4-yl]-N-methylacetamide has been studied for its potential role in inhibiting specific kinases and enzymes that are involved in disease progression. For instance, it has been explored as a possible inhibitor of tyrosine kinases, which are known to play a crucial role in cancer cell proliferation and survival. The combination of the piperidine and bromopyrimidine moieties may provide synergistic effects, enhancing the compound's ability to interact with biological targets.

The synthesis of N-[1-(5-bromopyrimidin-2-yl)piperidin-4-yl]-N-methylacetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromine atom into the pyrimidine ring is a critical step, as it determines the compound's reactivity and biological activity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

One of the key challenges in working with N-[1-(5-bromopyrimidin-2-yl)piperidin-4-yl]-N-methylacetamide is its stability under various conditions. The compound must be handled carefully to prevent degradation, which could affect its efficacy and safety profile. Researchers have developed innovative storage and handling protocols to ensure that the compound remains stable during experimental procedures.

The pharmacokinetic properties of N-[1-(5-bromopyrimidin-2-yl)piperidin-4-yl]-N-methylacetamide are also of great interest. Studies have shown that this compound exhibits moderate bioavailability and a reasonable half-life, suggesting its potential for therapeutic use. However, further research is needed to optimize its pharmacokinetic profile and minimize any potential side effects.

In conclusion, N-[1-(5-bromopyrimidin-2-yl)piperidin-4-yl]-N-methylacetamide is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activity make it an attractive candidate for further investigation. As research continues to uncover new insights into its mechanisms of action, this compound could play a vital role in the development of novel therapeutic strategies.